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Compound of Interest

Compound Name: 5-Methyl-2-hepten-4-one

Cat. No.: B146534 Get Quote

Essential Safety and Handling Guide for 5-
Methyl-2-hepten-4-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 5-
Methyl-2-hepten-4-one (CAS No. 81925-81-7). Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Hazard Identification and Summary
5-Methyl-2-hepten-4-one is a flammable liquid that can cause skin and eye irritation.[1][2][3] It

may also cause an allergic skin reaction.[1][3] Ingestion is harmful.[1] It is imperative to handle

this chemical with appropriate personal protective equipment in a well-ventilated area.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids 🔥 Warning
H226: Flammable

liquid and vapor[1]

Acute toxicity, Oral ❗ Warning
H302: Harmful if

swallowed[1]

Skin irritation ❗ Warning
H315: Causes skin

irritation[1][3]

Skin sensitization ❗ Warning

H317: May cause an

allergic skin

reaction[1][3]

Serious eye irritation ❗ Warning
H319: Causes serious

eye irritation[2][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Methyl-2-hepten-4-one to minimize

exposure and ensure personal safety.
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PPE Category Item Material/Specification

Eye and Face Protection Safety Goggles or Face Shield
Chemical splash goggles or a

face shield.

Hand Protection Chemical-Resistant Gloves

Gloves with a Polyvinyl alcohol

(PVA) coating are

recommended for excellent

resistance to ketones.[4][5]

Butyl or fluoroelastomer gloves

can also be considered.[5]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat

should be worn. For larger

quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection
Not typically required with

adequate ventilation

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of vapors.[6] If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
Follow these steps to ensure the safe handling of 5-Methyl-2-hepten-4-one during laboratory

operations.

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an eyewash station and safety shower are accessible.[6]

Assemble all necessary equipment and reagents before handling the chemical.
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Don the required PPE as outlined in the table above.

Handling:

Ground and bond containers when transferring the liquid to prevent static discharge.[1]

Use non-sparking tools.[1]

Keep the container tightly closed when not in use.[1][6]

Avoid inhalation of vapor or mist.[6]

Prevent contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking

in the handling area.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed and sealed.[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 5-Methyl-2-hepten-4-one and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste 5-Methyl-2-hepten-4-one and any materials contaminated with it (e.g.,

paper towels, gloves) in a designated, properly labeled, and sealed container.

The waste container should be suitable for flammable liquids.

Labeling and Storage of Waste:
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Clearly label the waste container with "Hazardous Waste," the full chemical name ("5-
Methyl-2-hepten-4-one"), and the associated hazards (Flammable, Irritant).

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Do not dispose of the chemical down the drain.
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Caption: Workflow for the safe handling of 5-Methyl-2-hepten-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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